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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Tellurium-122 (¹²²Te) as a target material

for the production of the medical radioisotope Iodine-122 (¹²²I), alongside other common

production routes for medically relevant iodine isotopes. This document summarizes key

performance data, outlines detailed experimental protocols, and visualizes the production

workflow.

Executive Summary
Tellurium-122 is a stable isotope of tellurium utilized in the production of Iodine-122, a

positron-emitting radionuclide with applications in gamma imaging. The primary production

method involves the proton bombardment of a ¹²²Te target in a cyclotron, inducing a (p,n)

reaction. This guide compares this production route with established methods for producing

other medically significant iodine isotopes, such as Iodine-123 (¹²³I) and Iodine-124 (¹²⁴I), from

alternative tellurium isotopes. Key comparison metrics include reaction cross-section,

production yield, and radionuclidic purity.

Comparative Data on Tellurium Isotopes for Iodine
Production
The selection of a target material and a specific nuclear reaction is critical in determining the

yield and purity of the resulting radioiodine. The following tables provide a quantitative
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comparison of nuclear reactions involving various tellurium isotopes for the production of

medically relevant iodine radioisotopes.

Table 1: Comparison of Proton-Induced Reactions on Tellurium Isotopes

Target
Isotope

Nuclear
Reaction

Product
Isotope

Peak Cross-
Section
(mb)

Optimal
Proton
Energy
(MeV)

Key
Application
s of
Product

¹²²Te ¹²²Te(p,n)¹²²I ¹²²I ~400 10-15
Gamma

Imaging[1]

¹²³Te ¹²³Te(p,n)¹²³I ¹²³I ~150 11-14.5
Thyroid

Imaging

¹²⁴Te ¹²⁴Te(p,n)¹²⁴I ¹²⁴I ~300 10-14
PET Imaging,

Therapy

¹²⁴Te ¹²⁴Te(p,2n)¹²³I ¹²³I >900 22-24
Thyroid

Imaging

Table 2: Comparison of Target Materials for Radioiodine Production

Target Material Melting Point (°C) Key Advantages Key Disadvantages

Elemental Tellurium 449.5
Higher tellurium

density.

Lower melting point

can lead to target

melting and loss of

product at high beam

currents.

Tellurium Dioxide

(TeO₂)
733

Higher melting point

allows for higher

beam currents and

potentially higher

yields.[2]

Lower tellurium

density compared to

elemental tellurium.
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Experimental Protocols
Detailed methodologies are crucial for the successful and reproducible production of

radioiodine. The following sections outline the key steps in the production of Iodine-122 from a

Tellurium-122 target.

Tellurium-122 Target Preparation
The choice of target form, either elemental tellurium or tellurium dioxide, impacts the production

efficiency and the required irradiation parameters.

a) Elemental Tellurium Target:

Method: Electrodeposition or vacuum deposition of enriched ¹²²Te onto a suitable backing

material (e.g., copper, platinum, or gold).

Protocol:

Prepare a plating bath containing the enriched ¹²²Te material.

Electroplate the ¹²²Te onto the backing plate to a desired thickness (typically 100-300

mg/cm²).

Alternatively, use vacuum evaporation to deposit a thin layer of ¹²²Te onto the backing.

The target is then mounted in a target holder for irradiation.

b) Tellurium Dioxide (TeO₂) Target:

Method: Melting and pressing of enriched ¹²²TeO₂ powder into a shallow dish in the target

holder.

Protocol:

Mix enriched ¹²²TeO₂ powder with a small amount of aluminum oxide (Al₂O₃) to improve

adhesion and create a glassy matrix.[2]

Place the mixture into the cavity of the target holder (typically made of platinum or copper).
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Heat the target holder in a furnace to melt the TeO₂ mixture (melting point of TeO₂ is

733°C).

Allow the target to cool and solidify, forming a stable target for irradiation.

Cyclotron Irradiation
The prepared ¹²²Te target is bombarded with a proton beam from a medical cyclotron.

Proton Beam Energy: The optimal energy for the ¹²²Te(p,n)¹²²I reaction is in the range of 10-

15 MeV.[1]

Beam Current: The beam current is adjusted based on the thermal properties of the target

material. TeO₂ targets can typically withstand higher beam currents than elemental tellurium

targets.

Irradiation Time: The duration of the irradiation is determined by the desired activity of ¹²²I,

considering its half-life of 3.6 minutes.

Iodine-122 Separation and Purification
After irradiation, the produced ¹²²I is separated from the ¹²²Te target material. Dry distillation is a

commonly used method.

Method: Dry distillation involves heating the irradiated target in a furnace and collecting the

volatilized iodine.

Protocol:

The irradiated target is transferred to a quartz tube connected to a collection vessel.

The furnace is heated to a temperature sufficient to cause the iodine to diffuse out of the

tellurium matrix (typically 600-750°C).

A carrier gas (e.g., helium or argon) is passed through the quartz tube to transport the

volatilized ¹²²I to the collection vessel.
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The ¹²²I is trapped in a solution, typically a dilute sodium hydroxide solution, forming

sodium iodide ([¹²²I]NaI).

Quality Control
The final product undergoes quality control to ensure its purity and suitability for medical use.

Radionuclidic Purity: Assessed using gamma-ray spectroscopy to identify and quantify any

radioactive impurities.

Radiochemical Purity: Determined by techniques such as thin-layer chromatography (TLC)

or high-performance liquid chromatography (HPLC) to ensure the iodine is in the desired

chemical form (iodide).

Chemical Purity: The final product is tested for any trace metal impurities that may have

leached from the target or the processing equipment.

Visualizing the Workflow
The following diagrams illustrate the key processes involved in the production of Iodine-122

from a Tellurium-122 target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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